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Compound of Interest

Compound Name: N-Methylethylenediamine

Cat. No.: B085481 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous

management of chemical reagents is paramount for laboratory safety and environmental

stewardship. N-Methylethylenediamine is a flammable and corrosive compound that

necessitates careful handling and disposal. This guide provides a comprehensive, step-by-step

procedure for its safe disposal, ensuring adherence to best practices and regulatory

requirements.

Immediate Safety and Handling Protocols
Before initiating any disposal process, it is critical to be outfitted with the appropriate Personal

Protective Equipment (PPE). PPE is the primary defense against potential exposure, chemical

burns, and other health hazards.

Essential Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves, such as nitrile rubber.

Eye Protection: Use chemical safety goggles or a face shield.[1]

Lab Coat: A flame-retardant lab coat is mandatory to protect against splashes.

Respiratory Protection: If working outside a fume hood or where aerosolization is possible, a

NIOSH/MSHA-approved respirator is essential.[1]

In Case of a Spill:
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Evacuate and Ventilate: Immediately clear the spill area and ensure adequate ventilation.

Containment: For liquid spills, use an inert absorbent material like vermiculite, sand, or earth.

[1] Do not use combustible materials such as paper towels to absorb the primary spill.

Collection: Carefully gather the absorbed material and any contaminated debris into a

designated, labeled, and sealable hazardous waste container.

Decontamination: Clean the spill area with a suitable decontamination solution, followed by

soap and water. All cleaning materials must also be disposed of as hazardous waste.

Quantitative Data Summary
The following table summarizes key quantitative safety and physical data for N-
Methylethylenediamine. This information is crucial for risk assessment and for planning safe

handling and disposal procedures.

Property Value Source

CAS Number 109-81-9 [2]

Molecular Formula C3H10N2 [3]

Boiling Point 114-117 °C [4]

Density 0.85 g/mL at 20 °C [4]

Flash Point 41 °C (105.8 °F) - closed cup [4]

Hazard Classifications
Flammable Liquid 3, Skin

Corrosion 1B, Eye Damage 1
[2][4]

Step-by-Step Disposal Procedure
The proper disposal of N-Methylethylenediamine is a regulated process. Adherence to

federal, state, and local regulations is mandatory.

1. Waste Characterization:
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Chemical waste generators are required to determine if a discarded chemical is classified as

a hazardous waste under U.S. EPA guidelines (40 CFR Parts 261.3).[1]

Consult your institution's Environmental Health and Safety (EHS) department and local

hazardous waste regulations for complete and accurate classification.[2] N-
Methylethylenediamine is not listed under RCRA P-Series or U-Series.[1]

2. Containerization:

Primary Container: Collect waste N-Methylethylenediamine in a dedicated, chemically

resistant container (e.g., a high-density polyethylene or glass bottle). The container must be

in good condition with a secure, leak-proof lid.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"N-Methylethylenediamine," and the appropriate hazard pictograms (e.g., flammable,

corrosive).

3. Segregation and Storage:

Store the sealed and labeled hazardous waste container in a designated, well-ventilated,

and cool area, away from incompatible materials such as strong oxidizing agents, strong

acids, acid anhydrides, acid chlorides, and carbon dioxide.[2]

Keep the container away from sources of ignition, heat, sparks, and open flames.[1]

4. Licensed Waste Disposal:

The sealed and labeled hazardous waste container must be handed over to a licensed

hazardous waste disposal company.[5] Your institution's EHS department will have

established procedures for this.

Prohibited Disposal Methods:

DO NOT pour N-Methylethylenediamine down the drain.[5]

DO NOT dispose of it in regular trash.[5]

DO NOT allow it to evaporate in a fume hood.[5]
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of N-
Methylethylenediamine.

Start: N-Methylethylenediamine Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is this a spill?

Collect Waste in a
Labeled, Sealed Container

Store in a Designated
Cool, Ventilated Area

No Absorb with Inert Material
(e.g., Vermiculite)

Yes

Arrange for Pickup by
Licensed Waste Disposal Vendor

End: Proper Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of N-Methylethylenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b085481?utm_src=pdf-body-img
https://www.benchchem.com/product/b085481?utm_src=pdf-body
https://www.benchchem.com/product/b085481?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/55840.pdf
https://www.fishersci.com/store/msds?partNumber=AC155560250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylethylenediamine
https://www.sigmaaldrich.com/US/en/product/aldrich/127019
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_N_Ethyl_N_phenylethylenediamine_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b085481#n-methylethylenediamine-proper-disposal-procedures
https://www.benchchem.com/product/b085481#n-methylethylenediamine-proper-disposal-procedures
https://www.benchchem.com/product/b085481#n-methylethylenediamine-proper-disposal-procedures
https://www.benchchem.com/product/b085481#n-methylethylenediamine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085481?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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